Cas no 2172056-85-6 (5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide)
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1596689
- 2172056-85-6
- 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
-
- Inchi: 1S/C9H14N4S/c1-2-13-8(6-4-3-5-6)7(9(10)14)11-12-13/h6H,2-5H2,1H3,(H2,10,14)
- InChI Key: YYUPMPNOPXMIDL-UHFFFAOYSA-N
- SMILES: S=C(C1=C(C2CCC2)N(CC)N=N1)N
Computed Properties
- Exact Mass: 210.09391764g/mol
- Monoisotopic Mass: 210.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 88.8Ų
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1596689-0.05g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 0.05g |
$1247.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-0.1g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 0.1g |
$1307.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-0.25g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 0.25g |
$1366.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-0.5g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 0.5g |
$1426.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-1.0g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 1.0g |
$1485.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-2.5g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 2.5g |
$2912.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-5.0g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 5.0g |
$4309.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-10.0g |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 10.0g |
$6390.0 | 2023-07-10 | ||
| Enamine | EN300-1596689-50mg |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 50mg |
$1247.0 | 2023-09-23 | ||
| Enamine | EN300-1596689-100mg |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide |
2172056-85-6 | 100mg |
$1307.0 | 2023-09-23 |
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
Research Briefing on 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6)
In recent years, the compound 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
The compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the cyclobutyl and ethyl groups in the structure of 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide enhances its lipophilicity and metabolic stability, making it a promising scaffold for drug development. Recent studies have explored its synthesis via click chemistry, a highly efficient and modular approach that allows for the rapid generation of triazole derivatives with high yields and purity.
One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide exhibits potent inhibitory effects against a kinase implicated in inflammatory diseases. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the enzyme's active site. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and other chronic inflammatory disorders.
Another area of interest is the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide induces apoptosis in certain cancer cell lines by modulating key signaling pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets cancer cells while sparing normal cells, highlighting its potential for developing targeted therapies. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.
Despite these promising results, challenges remain in the development of 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent advancements in prodrug design and nanotechnology-based delivery systems offer potential solutions to these challenges, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.
In conclusion, 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6) represents a promising candidate for further drug development, with demonstrated activity in inflammation and oncology. Continued research efforts are needed to fully elucidate its therapeutic potential and overcome existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing the compound from bench to bedside.
2172056-85-6 (5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)